Cas no 47593-10-2 (Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro-, dimethyl ester (9CI))

Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro-, dimethyl ester (9CI) structure
47593-10-2 structure
Product Name:Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro-, dimethyl ester (9CI)
CAS No:47593-10-2
MF:C18H14Cl4O6
MW:468.11216211319
CID:332225
PubChem ID:6452094
Update Time:2025-04-19

Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro-, dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro-, dimethyl ester (9CI)
    • dimethyl 4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichlorobenzoate]
    • methyl 3,5-dichloro-4-[2-(2,6-dichloro-4-methoxycarbonylphenoxy)ethoxy]benzoate
    • DTXSID40197206
    • Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis[3,5-dichloro-, dimethyl ester
    • NS00031708
    • Dimethyl 4,4'-(1,2-ethanediylbis(oxy))bis(3,5-dichlorobenzoate)
    • YQG3DWD3C8
    • 47593-10-2
    • EINECS 256-323-4
    • Inchi: 1S/C18H14Cl4O6/c1-25-17(23)9-5-11(19)15(12(20)6-9)27-3-4-28-16-13(21)7-10(8-14(16)22)18(24)26-2/h5-8H,3-4H2,1-2H3
    • InChI Key: SEJHPENBJIHBLA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)OC)C=C(C=1OCCOC1C(=CC(C(=O)OC)=CC=1Cl)Cl)Cl

Computed Properties

  • Exact Mass: 467.951499g/mol
  • Monoisotopic Mass: 465.954449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 71.1Ų
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